Cas no 1802-36-4 (1-Propanone, 3-phenyl-1-(3-pyridinyl)-)
1802-36-4 structure
Product Name:1-Propanone, 3-phenyl-1-(3-pyridinyl)-
CAS No:1802-36-4
MF:C14H13NO
MW:211.259123563766
CID:1371122
PubChem ID:14330044
Update Time:2025-04-20
1-Propanone, 3-phenyl-1-(3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone, 3-phenyl-1-(3-pyridinyl)-
- CHEMBL4933283
- ZOUYNOYKFGUERZ-UHFFFAOYSA-N
- 1802-36-4
- 3-phenyl-1-pyridin-3-ylpropan-1-one
- 3-phenyl-1-(pyridin-3-yl)propan-1-one
- 3-phenyl-1-(3-pyridinyl)-1-propanone
- EN300-396274
- Z513733904
- 3-phenyl-1-(pyridin-3yl)propan-1-one
- BAA80236
- SCHEMBL3247901
- 2-phenylethyl 3-pyridinyl ketone
- AKOS010014636
-
- Inchi: 1S/C14H13NO/c16-14(13-7-4-10-15-11-13)9-8-12-5-2-1-3-6-12/h1-7,10-11H,8-9H2
- InChI Key: ZOUYNOYKFGUERZ-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC=CC=1)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 211.099714038g/mol
- Monoisotopic Mass: 211.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 30Ų
1-Propanone, 3-phenyl-1-(3-pyridinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM412973-1g |
3-phenyl-1-(3-pyridinyl)-1-propanone |
1802-36-4 | 95%+ | 1g |
$822 | 2022-06-12 | |
| Enamine | EN300-396274-0.05g |
3-phenyl-1-(pyridin-3-yl)propan-1-one |
1802-36-4 | 95.0% | 0.05g |
$155.0 | 2025-02-20 | |
| Enamine | EN300-396274-0.1g |
3-phenyl-1-(pyridin-3-yl)propan-1-one |
1802-36-4 | 95.0% | 0.1g |
$232.0 | 2025-02-20 | |
| Enamine | EN300-396274-0.25g |
3-phenyl-1-(pyridin-3-yl)propan-1-one |
1802-36-4 | 95.0% | 0.25g |
$331.0 | 2025-02-20 | |
| Enamine | EN300-396274-0.5g |
3-phenyl-1-(pyridin-3-yl)propan-1-one |
1802-36-4 | 95.0% | 0.5g |
$524.0 | 2025-02-20 | |
| Enamine | EN300-396274-1.0g |
3-phenyl-1-(pyridin-3-yl)propan-1-one |
1802-36-4 | 95.0% | 1.0g |
$671.0 | 2025-02-20 | |
| Enamine | EN300-396274-2.5g |
3-phenyl-1-(pyridin-3-yl)propan-1-one |
1802-36-4 | 95.0% | 2.5g |
$1315.0 | 2025-02-20 | |
| Enamine | EN300-396274-5.0g |
3-phenyl-1-(pyridin-3-yl)propan-1-one |
1802-36-4 | 95.0% | 5.0g |
$1945.0 | 2025-02-20 | |
| Enamine | EN300-396274-10.0g |
3-phenyl-1-(pyridin-3-yl)propan-1-one |
1802-36-4 | 95.0% | 10.0g |
$2884.0 | 2025-02-20 | |
| Aaron | AR01BJPW-50mg |
3-phenyl-1-(3-pyridinyl)-1-propanone |
1802-36-4 | 95% | 50mg |
$239.00 | 2025-02-09 |
1-Propanone, 3-phenyl-1-(3-pyridinyl)- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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